Cas no 154709-18-9 (5-4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl-2-triphenylmethyltetrazole)

• Product Name: 5-4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl-2-triphenylmethyltetrazole
• CAS No: 154709-18-9
• MF: C₃₃H₂₆N₄O
• MW: 494.585747241974
• CID: 904186
• PubChem ID: 15114593
• Update Time: 2025-06-16

5-4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl-2-triphenylmethyltetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl]-1-triphenylmethyltetrazole
• [4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methanol
• 5-[4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl]-2-triphenylmethyltetrazole
• [1,1'-Biphenyl]-4-methanol, 2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl]-
• 2'-[1-(Triphenylmethyl)-1H-tetrazol-5-yl]-[1,1'-biphenyl]-4-methanol
• 4-(Hydroxymethyl)-2'-(1-triphenylmethyltetrazol-5-yl)biphenyl
• 4'-hydroxymethyl-2-(triphenylmethyltetrazol-5-yl)biphenyl
• 5-[4'-Hydroxymethyl-(1,1'-biphenyl)-2-yl]-1-triphenylmethyltetrazole
• AGN-PC-003SY5
• FT-0669768
• SureCN9024777
• (2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methanol
• Valsartan Impurity 31
• 5-[4'-HydroxyMethyl-(1,1'-biphenyl)-2-yl]-2-triphenylMethyltetrazole
• Olmesartan Impurity 18
• SCHEMBL9024777
• Olmesartan Impurity
• HY-133775
• AKOS040756892
• F19410
• QTMWXNFBOZZDCQ-UHFFFAOYSA-N
• CS-0131912
• DTXSID20568450
• 5-[4 inverted exclamation mark -Hydroxymethyl-(1,1 inverted exclamation mark -biphenyl)-2-yl]-2-triphenylmethyltetrazole
• 154709-18-9
• {2'-[1-(Triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl}methanol
• 5-4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl-2-triphenylmethyltetrazole

• Inchi： 1S/C33H26N4O/c38-24-25-20-22-26(23-21-25)30-18-10-11-19-31(30)32-34-35-36-37(32)33(27-12-4-1-5-13-27,28-14-6-2-7-15-28)29-16-8-3-9-17-29/h1-23,38H,24H2
• InChI Key： QTMWXNFBOZZDCQ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1=CC=CC=C1C1=NN=NN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 494.21100
• Monoisotopic Mass: 494.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.83000
• LogP: 6.33960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 5-4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl-2-triphenylmethyltetrazole

Introduction to 5-4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl-2-triphenylmethyltetrazole (CAS No. 154709-18-9)

5-4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl-2-triphenylmethyltetrazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 154709-18-9, belongs to the tetrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its biphenyl core and tetrazole ring system, make it a promising candidate for further investigation in drug discovery and development.

The biphenyl moiety in the molecular structure contributes to the compound's stability and lipophilicity, which are critical factors in determining its bioavailability and interaction with biological targets. Additionally, the presence of a hydroxymethyl group at the 4’ position and a triphenylmethyl substituent at the 2-position of the tetrazole ring enhances its chemical reactivity and functional diversity. These structural attributes have positioned this compound as a subject of interest for researchers exploring novel pharmacophores.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors targeting specific biological pathways relevant to human health. The tetrazole scaffold has been particularly noted for its role in modulating enzyme activity and receptor binding. Studies have demonstrated that tetrazole derivatives exhibit inhibitory effects on various enzymes, including those involved in inflammation, cancer progression, and metabolic disorders. The incorporation of functional groups such as hydroxymethyl and triphenylmethyl into the tetrazole framework has further expanded its pharmacological potential.

Current research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The 5-4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl-2-triphenylmethyltetrazole molecule serves as an excellent example of how strategic modifications can enhance biological activity. The biphenyl ring provides a rigid aromatic platform that can interact with protein targets, while the tetrazole ring acts as a key pharmacophore for binding to biological receptors. The hydroxymethyl group may participate in hydrogen bonding interactions, further stabilizing the compound's binding affinity.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. For instance, researchers have explored its efficacy in inhibiting enzymes associated with inflammatory diseases and cancer. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory enzymes such as COX-2 and LOX. Additionally, its ability to interact with specific cancer-related proteins has prompted investigations into its role as an anticancer agent.

The triphenylmethyl group in the molecule contributes to its solubility and bioavailability, which are crucial for effective drug delivery. This substituent also enhances the compound's stability against metabolic degradation, ensuring prolonged activity at target sites. Such properties make it an attractive candidate for further development into a therapeutic agent. Furthermore, the biphenyl core provides a scaffold for further chemical modifications, allowing researchers to fine-tune its biological activity and selectivity.

Advances in computational chemistry and molecular modeling have accelerated the process of drug discovery by enabling rapid screening of potential candidates. The 5-4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl-2-triphenylmethyltetrazole molecule has been subjected to virtual screening using docking algorithms to identify potential binding interactions with target proteins. These simulations have provided valuable insights into its mechanism of action and have guided experimental design for further validation.

In conclusion, 5-4’-Hydroxymethyl-(1,1’-biphenyl)-2-yl-2-triphenylmethyltetrazole (CAS No. 154709-18-9) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features, including the biphenyl core and tetrazole ring system, along with functional groups such as hydroxymethyl and triphenylmethyl, make it a versatile molecule with significant pharmacological potential. Ongoing research continues to explore its applications in drug development, with particular focus on inflammatory diseases and cancer. As our understanding of biological pathways evolves, compounds like this one are poised to play a crucial role in advancing therapeutic strategies.